Cas no 84028-88-6 (Propanoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester, (2S)-)

Propanoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester, (2S)- structure
84028-88-6 structure
Product Name:Propanoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester, (2S)-
CAS No:84028-88-6
MF:C6H9F3O5S
MW:250.192871809006
MDL:MFCD00134396
CID:668049
PubChem ID:24863321
Update Time:2025-09-24

Propanoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester, (2S)-
    • ethyl (2S)-2-(trifluoromethylsulfonyloxy)propanoate
    • Ethyl (S)-2-(trifluoromethylsulfonyloxy)propionate
    • Ethyl L-lactate 2-O-triflate
    • Ethyl O-trifluoromethanesulfonyl-L-lactate
    • Ethyl (2S)-2-[[(trifluoromethyl)sulfonyl]oxy]propanoate (ACI)
    • Propanoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester, (S)- (ZCI)
    • (2S)-2-[[(Trifluoromethyl)sulfonyl]oxy]propanoic acid ethyl ester
    • (S)-2-[[(Trifluoromethyl)sulfonyl]oxy]propanoic acid ethyl ester
    • Ethyl (S)-2-[(trifluoromethylsulfonyl)oxy]propionate
    • Ethyl 2-(S)-trifluoromethylsulfonyloxypropionate
    • (S)-ethyl 2-(((trifluoromethyl)sulfonyl)oxy)propanoate
    • (s)-ethyl 2-(trifluoromethylsulfonyloxy)propanoate
    • ethyl (S)-2-[(trifluoromethylsulfonyl)oxy]-propionate
    • 84028-88-6
    • (S)-2-trifluoromethanesulfonyloxy-propionic acid ethyl ester
    • Ethyl (S)-2-(trifluoromethylsulfonyloxy)propionate, >=96%
    • Ethyl(S)-2-(trifluoromethylsulfonyloxy)propionate
    • DTXSID10458790
    • SCHEMBL701746
    • ethyl 2(S)-trifluoromethanesulphonyloxypropionate
    • ethyl (2S)-2-(trifluoromethanesulfonyloxy)propanoate
    • MFCD00134396
    • Ethyl (S)-2-(trifluoromethylsulfonyloxy)propionate, purum, >=97.0% (19F-NMR)
    • MDL： MFCD00134396
    • Inchi： 1S/C6H9F3O5S/c1-3-13-5(10)4(2)14-15(11,12)6(7,8)9/h4H,3H2,1-2H3/t4-/m0/s1
    • InChI Key： RYSBPHXTNVWICH-BYPYZUCNSA-N
    • SMILES： S(=O)(=O)(C(F)(F)F)O[C@@H](C)C(=O)OCC

Computed Properties

  • Exact Mass: 250.01200
  • Monoisotopic Mass: 250.01227904g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 78Ų

Experimental Properties

  • Color/Form: Bright brown liquid
  • Density: 1.342 g/mL at 25 °C(lit.)
  • Boiling Point: 34 °C/0.005 mmHg(lit.)
  • Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
  • Refractive Index: n20/D 1.374(lit.)
  • PSA: 78.05000
  • LogP: 1.88500
  • Solubility: Not determined
  • Optical Activity: [α]20/D −44°, neat

Propanoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester, (2S)- Security Information

Propanoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester, (2S)- Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Propanoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester, (2S)- Pricemore >>

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Propanoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester, (2S)- Production Method

Production Method 1

358-23-6 358-23-6
687-47-8 687-47-8
84028-88-6 84028-88-6
Reaction Conditions
1.1 Reagents: 2,6-Lutidine Solvents: Dichloromethane ;  rt → 0 °C
1.2 30 min, 0 °C; overnight, 0 °C → rt
Reference
Adaptive Behavior of Dynamic Orthoester Cryptands
Shyshov, Oleksandr; et al, Angewandte Chemie, 2017, 56(3), 776-781

Production Method 2

358-23-6 358-23-6
687-47-8 687-47-8
84028-88-6 84028-88-6
Reaction Conditions
1.1 Reagents: 2,6-Lutidine Solvents: Dichloromethane ;  -78 °C; 40 min, -78 °C; -78 °C → rt; 1 h, rt
Reference
Synthesis of the NAG-NAM disaccharide via a versatile intermediate
Enugala, Ramu; et al, Carbohydrate Research, 2014, 384, 112-118

Production Method 3

358-23-6 358-23-6
687-47-8 687-47-8
84028-88-6 84028-88-6
Reaction Conditions
1.1 Solvents: Dichloromethane ;  0 °C; 15 min, 0 °C
1.2 Reagents: Pyridine ;  0 °C; 15 min, 0 °C
Reference
Discovery of Selective and Orally Bioavailable Protein Kinase Cθ (PKCθ) Inhibitors from a Fragment Hit
George, Dawn M.; et al, Journal of Medicinal Chemistry, 2015, 58(1), 222-236

Propanoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester, (2S)- Raw materials

Propanoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester, (2S)- Preparation Products

Propanoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester, (2S)- Related Literature

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